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Compound of Interest

Compound Name: (R)-1-Boc-3-propylpiperazine

Cat. No.: B1592896 Get Quote

Chemical and Physical Properties
(R)-1-Boc-3-propylpiperazine, with the CAS Number 928025-57-4, is a chiral building block

used in organic synthesis.[2][3] Its chemical structure consists of a piperazine ring substituted

with a propyl group at the 3-position and protected with a tert-butoxycarbonyl (Boc) group at

the 1-position.

Table 1: Physical and Chemical Properties of (R)-1-Boc-3-propylpiperazine

Property Value Source(s)

CAS Number 928025-57-4 [2][3]

Molecular Formula C12H24N2O2 [2][3]

Molecular Weight 228.33 g/mol [2][3]

Appearance Yellow to brown liquid [1][2]

Density 0.972 g/cm³ [2]

Purity

Available in various purities,

including 95+%, 98%, and

99.71%

[1][2][4]

Storage Temperature 2-8°C, protect from light [1][2]
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Chemical Identifiers

The structural information of (R)-1-Boc-3-propylpiperazine can be represented in various

standard formats.
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Chemical Identifiers for (R)-1-Boc-3-propylpiperazine

(R)-1-Boc-3-propylpiperazine

Synonyms:
- tert-butyl (R)-3-propylpiperazine-1-carboxylate

- (3R)-3-Propyl-1-piperazinecarboxylic acid tert-butyl ester

also known as

InChIKey: UTQYTJHYWCCQIJ-SNVBAGLBSA-N

has identifier

SMILES: O=C(OC(C)(C)C)N1C[C@@H](CCC)NCC1

is represented by

InChI: 1S/C12H24N2O2/c1-5-6-10-9-14(8-7-13-10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m1/s1

converts to

General Synthetic Workflow Using (R)-1-Boc-3-propylpiperazine

(R)-1-Boc-3-propylpiperazine
(Starting Material)

Step 1: Coupling Reaction
(e.g., Alkylation, Acylation at N4)

Boc-protected Intermediate

Step 2: Deprotection
(Removal of Boc group, e.g., with TFA)

Final Active Pharmaceutical Ingredient (API)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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